Cas no 1797546-49-6 (dimethyl({[4-(2-methyl-1,3-thiazole-4-carbonyl)-1,4-thiazepan-3-yl]methyl})amine)

• Product Name: dimethyl({[4-(2-methyl-1,3-thiazole-4-carbonyl)-1,4-thiazepan-3-yl]methyl})amine
• CAS No: 1797546-49-6
• MF: C₁₃H₂₁N₃OS₂
• MW: 299.455340147018
• CID: 5370687
• Update Time: 2025-05-20

dimethyl({[4-(2-methyl-1,3-thiazole-4-carbonyl)-1,4-thiazepan-3-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• [3-[(Dimethylamino)methyl]tetrahydro-1,4-thiazepin-4(5H)-yl](2-methyl-4-thiazolyl)methanone
• dimethyl({[4-(2-methyl-1,3-thiazole-4-carbonyl)-1,4-thiazepan-3-yl]methyl})amine

• Inchi： 1S/C13H21N3OS2/c1-10-14-12(9-19-10)13(17)16-5-4-6-18-8-11(16)7-15(2)3/h9,11H,4-8H2,1-3H3
• InChI Key： CKXSERDVLJGHQM-UHFFFAOYSA-N
• SMILES： C(N1CCCSCC1CN(C)C)(C1=CSC(C)=N1)=O

Experimental Properties

• Density: 1.188±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 449.9±35.0 °C(Predicted)
• pka: 9.35±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on dimethyl({[4-(2-methyl-1,3-thiazole-4-carbonyl)-1,4-thiazepan-3-yl]methyl})amine

Dimethyl({[4-(2-Methyl-1,3-Thiazole-4-Carbonyl)-1,4-Thiazepan-3-Yl]Methyl})Amine: A Comprehensive Overview

The compound with CAS No. 1797546-49-6, known as dimethyl({[4-(2-methyl-1,3-thiazole-4-carbonyl)-1,4-thiazepan-3-yl]methyl})amine, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of thiazepane derivatives, which have gained significant attention in recent years due to their potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of this compound is characterized by a thiazepane ring system, which is a seven-membered ring containing two nitrogen atoms. The presence of the 2-methyl-1,3-thiazole group attached to the thiazepane ring introduces additional functional diversity. This arrangement not only enhances the compound's stability but also contributes to its unique reactivity and selectivity in chemical reactions. The dimethylamine group further modifies the compound's electronic properties, making it suitable for specific applications.

Recent studies have highlighted the potential of dimethyl({[4-(2-methyl-1,3-thiazole-4-carbonyl)-1,4-thiazepan-3-yl]methyl})amine in drug design. Its ability to act as a bioisostere for certain functional groups has been explored in medicinal chemistry. Researchers have found that this compound can mimic the pharmacophoric elements of other bioactive molecules, potentially leading to the development of novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as conductive polymers and semiconductors. Recent experiments have demonstrated that incorporating this compound into polymer matrices can enhance the material's electrical conductivity without compromising its mechanical properties.

The synthesis of dimethyl({[4-(2-methyl-1,3-thiazole-4-carbonyl)-1,4-thiazepan-3-yl]methyl})amine involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the thiazepane ring through cyclization reactions and the subsequent introduction of the dimethylamine group via nucleophilic substitution. Optimization of these steps has been a focus of recent research efforts to improve yield and purity.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profile. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its environmental impact and ensure its safe use in industrial applications.

In conclusion, dimethyl({[4-(2-methyl-1,3-thiazole-4-carbonyl)-1,4-thiazepan-3-yl]methyl})amine represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various fields.